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Compound of Interest

Compound Name: Acid-C3-SSPy

Cat. No.: B3422238

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Acid-C3-SSPy, a
critical reagent in the field of antibody-drug conjugates (ADCs). Below you will find detailed
data on its properties, safe handling procedures, and a representative experimental protocol for
its application in ADC synthesis.

Chemical and Physical Properties

Acid-C3-SSPy, systematically known as 4-(2-Pyridyldithio)butanoic acid, is a cleavable linker
used in the synthesis of ADCs. Its disulfide bond allows for the release of a cytotoxic payload
within the reducing environment of a target cell.
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Property Value
CAS Number 250266-79-6
Molecular Formula CoH11NO2S2
Molecular Weight 229.32 g/mol
4-(Pyridin-2-yldisulfaneyl)butanoic Acid, 4-(2-
Synonyms -, - : .
Pyridinyldithio)butanoic Acid
_ Cleavable linker for Antibody-Drug Conjugates
Primary Use
(ADCs)
Recommended storage at 2-8°C in a
Storage

refrigerator.

Safety and Handling Guidelines

Adherence to strict safety protocols is essential when handling Acid-C3-SSPy. The following

guidelines are based on standard laboratory practices for chemical reagents of this nature.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against accidental exposure.

PPE Item

Specification

Gloves

Wear appropriate chemical-resistant gloves.

Eye Protection

Use chemical safety goggles or a face shield.

Lab Coat

A standard laboratory coat should be worn at all

times.

Respiratory

Use in a well-ventilated area. A respirator may
be necessary for handling large quantities or in

case of aerosolization.

Handling and Storage Precautions
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Precaution Category Guideline

Avoid contact with skin, eyes, and clothing.
General Handling Wash hands thoroughly after handling.[1] Do not
eat, drink, or smoke in the laboratory.

Use only in a well-ventilated area, such as a

Ventilation )

chemical fume hood.[1]

Store in a tightly closed container in a cool, dry
Storage place.[1] Keep away from incompatible

materials such as strong oxidizing agents.

In case of a spill, wear appropriate PPE, absorb
Spill Response the spill with an inert material, and dispose of it

as hazardous waste.

Experimental Protocols

The following is a representative multi-step protocol for the synthesis of an antibody-drug
conjugate using a pyridyl disulfide-containing linker like Acid-C3-SSPy. This process involves
the activation of the linker, its conjugation to a cytotoxic drug, and the final conjugation to a

monoclonal antibody.

Workflow for ADC Synthesis
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Step 1: Linker Activation

‘Add activating agents
Acid-C3-SSPy NHS/EDC Activation
Activated NHS Ester

Step 2: Drug-Linket Conjugation

Cytotoxic Drug (with amine group) Conjugation Reaction }——{ Drug-Linker Construct Step 4: Final ADC Conjugation

Final Conjugation }—» Puification (e.g. SEC) H Antibody-Drug Conjugate (ADC)
Step 3: Antibody Preparation g (€. SEC) y-Drug Conjugate (ADC)

Monoclonal Antibody (mAB) }—»{ Reduction of Disulfide Bonds (e.g., with TCEP) H Reduced mAD with free thiols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sspy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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